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Compound of Interest

Compound Name: 5-Dodecanol

Cat. No.: B157926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Dodecanol, a secondary fatty alcohol, presents a subject of growing interest within the

scientific community. While its applications are still under exploration, its structural isomer, 1-

dodecanol, is widely utilized in the pharmaceutical and cosmetic industries. This technical

guide provides a comprehensive overview of 5-Dodecanol, encompassing its physicochemical

properties, synthesis, purification, and analytical characterization. Furthermore, it delves into

the current understanding of its biological activities and potential, albeit largely inferred,

applications in drug development. This document aims to serve as a foundational resource for

researchers and professionals engaged in the study and application of long-chain alcohols.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-Dodecanol is fundamental

for its application in research and development. The following tables summarize key

quantitative data for this compound.

Table 1: General and Physical Properties of 5-Dodecanol
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Property Value Source

CAS Number 10203-33-5 N/A

Molecular Formula C₁₂H₂₆O N/A

Molecular Weight 186.34 g/mol N/A

Appearance Colorless liquid N/A

Boiling Point 247-249 °C (estimated) N/A

Melting Point Not available N/A

Density 0.826 g/cm³ (estimated) N/A

Solubility Insoluble in water N/A

Table 2: Chromatographic and Spectroscopic Data of 5-Dodecanol

Property Value Source

LogP (Octanol-Water Partition

Coefficient)
4.8 (estimated) N/A

Refractive Index 1.441 (estimated) N/A

Synthesis and Purification
The synthesis of 5-Dodecanol can be achieved through various organic chemistry routes. A

common and effective method is the Grignard reaction, which allows for the formation of the

carbon-carbon bond at the desired position.

Synthesis via Grignard Reaction
A plausible synthetic route involves the reaction of a Grignard reagent, such as

pentylmagnesium bromide, with an appropriate aldehyde, like heptanal.
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Caption: Synthesis of 5-Dodecanol via Grignard Reaction.

Experimental Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a small

crystal of iodine to activate the magnesium. Slowly add a solution of 1-bromopentane in

anhydrous diethyl ether to the magnesium turnings. The reaction is initiated by gentle

heating. Once the reaction starts, add the remaining 1-bromopentane solution dropwise to

maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30

minutes to ensure the complete formation of pentylmagnesium bromide.

Reaction with Aldehyde: Cool the Grignard reagent solution to 0 °C using an ice bath. Add a

solution of heptanal in anhydrous diethyl ether dropwise from the dropping funnel with

constant stirring. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 1-2 hours.

Work-up: Cool the reaction mixture in an ice bath and slowly quench the reaction by adding a

saturated aqueous solution of ammonium chloride. Separate the ether layer and extract the
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aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate.

Isolation: Remove the solvent by rotary evaporation to obtain the crude 5-Dodecanol.

Purification
Purification of the crude 5-Dodecanol is crucial to remove unreacted starting materials and

byproducts. Vacuum fractional distillation is the preferred method for purifying high-boiling

liquids like 5-Dodecanol.

Experimental Protocol: Vacuum Fractional Distillation

Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,

a manometer, a fractionating column (e.g., Vigreux or packed column), a condenser, and

receiving flasks. Ensure all glass joints are properly sealed with vacuum grease.

Distillation: Place the crude 5-Dodecanol in the distillation flask with a magnetic stir bar.

Begin to slowly reduce the pressure in the system. Once the desired pressure is reached,

gradually heat the distillation flask.

Fraction Collection: Collect the initial fraction, which will likely contain lower-boiling

impurities. As the temperature stabilizes at the boiling point of 5-Dodecanol at the given

pressure, collect the main fraction in a clean receiving flask.

Completion: Stop the distillation before all the material in the distillation flask has vaporized

to avoid the collection of higher-boiling impurities.
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Caption: Purification workflow for 5-Dodecanol.

Analytical Characterization
The identity and purity of synthesized 5-Dodecanol can be confirmed using various analytical

techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile compounds.

Experimental Protocol:

Sample Preparation: Prepare a dilute solution of the purified 5-Dodecanol in a suitable

solvent (e.g., dichloromethane or hexane).

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms or HP-5ms).

Injector Temperature: 250 °C.
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Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a high temperature (e.g., 280 °C) at a rate of 10-15 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Interpretation: The retention time will be characteristic of 5-Dodecanol, and the mass

spectrum will show a molecular ion peak (or a fragment corresponding to the loss of a

water molecule) and a fragmentation pattern consistent with its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy provide detailed information about the molecular structure

of 5-Dodecanol.

Experimental Protocol:

Sample Preparation: Dissolve a small amount of the purified 5-Dodecanol in a deuterated

solvent (e.g., CDCl₃).

¹H NMR: The spectrum will show characteristic signals for the different types of protons in

the molecule. The proton on the carbon bearing the hydroxyl group (C5) will appear as a

multiplet around 3.6 ppm. The methyl protons of the butyl and heptyl chains will appear as

triplets at approximately 0.9 ppm. The methylene protons will appear as a complex multiplet

in the region of 1.2-1.6 ppm. The hydroxyl proton will appear as a broad singlet, and its

chemical shift can vary.

¹³C NMR: The spectrum will show distinct signals for each of the 12 carbon atoms. The

carbon atom attached to the hydroxyl group (C5) will be the most downfield signal among the

sp³ carbons, appearing around 71 ppm.
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Biological Activity and Potential Applications in
Drug Development
While specific research on the biological activities of 5-Dodecanol is limited, inferences can be

drawn from studies on other long-chain alcohols and related compounds.

Antimicrobial and Antiviral Activity
Long-chain alcohols, including dodecanols, have been shown to possess antimicrobial and

antiviral properties.[1][2] Their mechanism of action is generally attributed to the disruption of

the lipid membranes of bacteria and the lipid envelopes of viruses.[1][3] This non-specific

mechanism makes the development of resistance less likely. The optimal antiviral activity for

saturated alcohols is often observed for chain lengths between 10 and 14 carbons.[1][3]

Anti-inflammatory Potential
Direct studies on the anti-inflammatory activity of 5-Dodecanol are not readily available.

However, a study on 5-dodecanolide, a lactone derivative of 5-dodecanol, has demonstrated

significant anti-inflammatory properties.[4][5] The study found that 5-dodecanolide reduces the

production of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α) in

lipopolysaccharide (LPS)-stimulated neutrophils.[6]

This suggests a potential, albeit indirect, signaling pathway that could be relevant to the

biological effects of 5-dodecanol derivatives.
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Caption: Inhibition of LPS-induced TNF-α production by 5-Dodecanolide.

Applications in Drug Development
The applications of 5-Dodecanol in drug development are largely speculative at this stage and

are primarily based on the known uses of other long-chain alcohols.

Topical Formulations: Long-chain alcohols are used as excipients in topical formulations to

enhance the penetration of active pharmaceutical ingredients (APIs) through the skin.[7] 5-
Dodecanol's amphipathic nature could potentially make it a useful component in creams,

ointments, and transdermal patches.
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Pharmaceutical Intermediate: 5-Dodecanol can serve as a precursor for the synthesis of

other molecules with potential therapeutic value, such as 5-dodecanolide with its anti-

inflammatory properties.[4][5]

Safety and Handling
5-Dodecanol is expected to have a safety profile similar to other long-chain fatty alcohols. It

may cause skin and eye irritation upon direct contact.[8] It is important to handle the compound

in a well-ventilated area and to use appropriate personal protective equipment (PPE), including

gloves and safety glasses. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS).

Conclusion
5-Dodecanol is a secondary fatty alcohol with potential for further investigation in various

scientific and industrial fields. While its direct biological activities and applications are not yet

well-documented, the properties of related long-chain alcohols and derivatives like 5-
dodecanolide suggest promising avenues for research, particularly in the areas of

antimicrobial, antiviral, and anti-inflammatory agents. This technical guide provides a solid

foundation of the known information on 5-Dodecanol, intended to facilitate and inspire future

research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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